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Compound of Interest

Compound Name: CCT018159

Cat. No.: B1684014 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
CCT018159 is a potent and selective inhibitor of Heat Shock Protein 90 (Hsp90), a molecular

chaperone crucial for the stability and function of numerous client proteins involved in cell

growth, survival, and signaling.[1][2] By inhibiting the ATPase activity of Hsp90, CCT018159
leads to the degradation of these client proteins, many of which are oncoproteins, making it a

valuable tool for cancer research and a potential therapeutic agent.[1][2][3] These application

notes provide detailed protocols for the preparation of CCT018159 stock solutions in Dimethyl

Sulfoxide (DMSO) for in vitro studies.

Data Presentation
A summary of the key physicochemical and solubility data for CCT018159 is presented in the

table below for easy reference.
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Property Value Reference

Molecular Weight 352.39 g/mol

Formula C₂₀H₂₀N₂O₄

Purity ≥98% (HPLC)

Appearance Crystalline solid [4]

Solubility in DMSO 35.24 mg/mL or 100 mM

Storage of Solid Store at +4°C

Storage of Stock Solution

-20°C for up to 1 month, -80°C

for up to 6 months (protect

from light)

[5]

Experimental Protocols
Materials

CCT018159 powder

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Protocol for Preparing a 10 mM CCT018159 Stock
Solution
This protocol describes the preparation of a 10 mM stock solution of CCT018159 in DMSO.

Adjust the quantities accordingly for different desired concentrations.
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Preparation: Work in a clean, sterile environment, such as a laminar flow hood, to minimize

contamination. Ensure all equipment is properly calibrated and sterilized.

Weighing CCT018159: Carefully weigh out 3.52 mg of CCT018159 powder using an

analytical balance and transfer it to a sterile microcentrifuge tube.

Adding DMSO: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the

CCT018159 powder.

Dissolving the Compound: Vortex the solution thoroughly until the CCT018159 is completely

dissolved. Gentle warming (e.g., in a 37°C water bath) can be used to aid dissolution if

necessary.[5] Visually inspect the solution to ensure there are no visible particles.

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.[5]

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 6 months).[5] Protect the stock solution from light.[5]

Dilution for Cell Culture Experiments
For cell-based assays, the DMSO stock solution should be diluted in cell culture medium to the

desired final concentration. It is crucial to ensure that the final concentration of DMSO in the

cell culture medium does not exceed a level that is toxic to the cells (typically <0.5%).

Mandatory Visualization
Experimental Workflow for CCT018159 Stock Solution
Preparation
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Caption: Workflow for preparing a 10 mM CCT018159 stock solution in DMSO.

Simplified Signaling Pathway of Hsp90 Inhibition by
CCT018159
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Caption: CCT018159 inhibits Hsp90, leading to client protein degradation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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